Cas no 2954-16-7 (Acetamide,N-[3-(2-amino-1,6-dihydro-4-methyl-6-oxo-5-pyrimidinyl)propyl]-)

Acetamide,N-[3-(2-amino-1,6-dihydro-4-methyl-6-oxo-5-pyrimidinyl)propyl]- structure
2954-16-7 structure
Product Name:Acetamide,N-[3-(2-amino-1,6-dihydro-4-methyl-6-oxo-5-pyrimidinyl)propyl]-
CAS No:2954-16-7
MF:C10H16N4O2
MW:224.259641647339
CID:289321
PubChem ID:135463848
Update Time:2025-04-19

Acetamide,N-[3-(2-amino-1,6-dihydro-4-methyl-6-oxo-5-pyrimidinyl)propyl]- Chemical and Physical Properties

Names and Identifiers

    • Acetamide,N-[3-(2-amino-1,6-dihydro-4-methyl-6-oxo-5-pyrimidinyl)propyl]-
    • N-[3-(2-amino-6-methyl-4-oxo-1H-pyrimidin-5-yl)propyl]acetamide
    • 2-Amino-5-(3-acetamidopropyl)-6-methyl-4-pyrimidinol
    • 5-(3-acetylamino-propyl)-2-amino-6-methyl-3H-pyrimidin-4-one
    • AC1L7E7O
    • NSC211196
    • NSC-211196
    • 2954-16-7
    • DTXSID90309130
    • Inchi: 1S/C10H16N4O2/c1-6-8(4-3-5-12-7(2)15)9(16)14-10(11)13-6/h3-5H2,1-2H3,(H,12,15)(H3,11,13,14,16)
    • InChI Key: SDFHNMNWRPSSRH-UHFFFAOYSA-N
    • SMILES: O=C1C(=C(C)N=C(N)N1)CCCNC(C)=O

Computed Properties

  • Exact Mass: 224.12748
  • Monoisotopic Mass: 224.127
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 371
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1
  • Topological Polar Surface Area: 96.6Ų

Experimental Properties

  • Density: 1.32
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.609
  • PSA: 96.58
  • LogP: 0.70130
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